Cas no 84818-96-2 (Hex-1-EN-1-YL pentanoate)

• Product name: Hex-1-EN-1-YL pentanoate
• CAS No: 84818-96-2
• MF: C₁₁H₂₀O₂
• MW: 184.275
• CID: 2805991
• PubChem ID: 71406771

Hex-1-EN-1-YL pentanoate Chemical and Physical Properties

Names and Identifiers

• HEX-1-EN-1-YL PENTANOATE
• hexenyl valerate
• DTXSID00827370
• 84818-96-2
• QVSWHXAMEIASBU-UHFFFAOYSA-N
• Hexenyl valeric acid
• DTXCID60778112
• Hex-1-EN-1-YL pentanoate

• Inchi： InChI=1S/C11H20O2/c1-3-5-7-8-10-13-11(12)9-6-4-2/h8,10H,3-7,9H2,1-2H3
• InChI Key： QVSWHXAMEIASBU-UHFFFAOYSA-N
• SMILES： CCCCC=COC(=O)CCCC

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų